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Compound of Interest

Compound Name: 4-(Trifluoromethyl)aniline

Cat. No.: B029031 Get Quote

An In-Depth Technical Guide to the Health, Safety, and Toxicology of 4-
(Trifluoromethyl)aniline

This guide provides comprehensive health, safety, and toxicological information for 4-
(Trifluoromethyl)aniline (CAS No. 455-14-1), tailored for researchers, scientists, and

professionals in drug development.

Hazard Identification and GHS Classification
4-(Trifluoromethyl)aniline is classified as a hazardous chemical under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards

associated with this compound are its acute toxicity, potential for serious eye damage, and

risks to the aquatic environment.[1][2]

Table 1: GHS Classification of 4-(Trifluoromethyl)aniline
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][2]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][2]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure[2]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1

H400: Very toxic to aquatic

life[2]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-(Trifluoromethyl)aniline is essential

for its safe handling and use in experimental settings.

Table 2: Physical and Chemical Properties of 4-(Trifluoromethyl)aniline
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Property Value

Molecular Formula C₇H₆F₃N[2][3]

Molecular Weight 161.12 g/mol [2]

Appearance Colorless to yellow liquid or solid[3][4]

Melting Point 38 °C[4]

Boiling Point 83 °C at 12 mmHg

Density 1.283 g/cm³ at 25 °C[4]

Vapor Pressure 0.554 mmHg at 25°C[3]

Solubility Insoluble in water, soluble in organic solvents.[3]

pKa
8.6 (for the protonated derivative in acetonitrile)

[4]

Toxicology
The toxicological profile of 4-(Trifluoromethyl)aniline indicates significant health risks. This

section summarizes the available data on its acute toxicity, irritation potential, genotoxicity, and

metabolism.

Acute Toxicity
4-(Trifluoromethyl)aniline is toxic if swallowed or inhaled.[1][2] While specific LD50 and LC50

values for this compound are not consistently reported across all standard models, the

available data and information on related compounds suggest high toxicity.

Table 3: Acute Toxicity Data for 4-(Trifluoromethyl)aniline and a Related Compound
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Test Species Route Value
Reference
Compound

LD50 Mouse Intraperitoneal 50 mg/kg

3-

(Trifluoromethyl)

aniline[5]

LD50 Rabbit Oral 615 mg/kg

3-

(Trifluoromethyl)

aniline[5]

LC50 Mouse Inhalation 690 mg/m³/2h

3-

(Trifluoromethyl)

aniline[5]

LD50 Rat Oral 132 mg/kg

4-

(Trifluoromethox

y)aniline[6][7]

LD50 Rat Dermal 105 mg/kg

4-

(Trifluoromethox

y)aniline[6][7]

It is important to note that the data for 3-(Trifluoromethyl)aniline and 4-(Trifluoromethoxy)aniline

are provided for comparison and to emphasize the potential toxicity of 4-
(Trifluoromethyl)aniline.

Skin and Eye Irritation
This compound is known to cause skin irritation and serious eye damage.[8][9]

Genotoxicity
Studies have shown that 4-(Trifluoromethyl)aniline is genotoxic in vitro, causing mutations in

Salmonella typhimurium and E. coli strains.[10] However, in vivo studies did not show evidence

of DNA adducts or strand breaks in various organs of rats treated with near-maximum tolerated

doses.[10] This suggests that while the compound has the potential to be genotoxic, it may not

pose a genotoxic risk to rodents in vivo.[10]
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Metabolism
The metabolism of 4-(Trifluoromethyl)aniline is a key aspect of its toxicology. Unlike some

other anilines, a notable metabolic pathway for 4-(Trifluoromethyl)aniline involves the

formation of N-oxanilic acids.[11] This biotransformation can lead to the formation of reactive

metabolites, which are often implicated in the toxic effects of xenobiotics.[12] The

trifluoromethyl group itself appears to be metabolically stable.[11] 4-(Trifluoromethyl)aniline
has been reported to exhibit hematotoxicity, affecting red blood cells and inducing leukocytosis.

[13]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-(Trifluoromethyl)aniline
are not readily available in the public domain. However, standardized guidelines from the

Organisation for Economic Co-operation and Development (OECD) are typically followed for

such assessments.

Acute Oral Toxicity (Based on OECD Guideline 423)
The acute oral toxicity is generally determined using a stepwise procedure with a small number

of animals. A starting dose is administered to a group of animals (typically rats), and the effects

are observed. Depending on the outcome, the dose for the next group is adjusted up or down.

Observations include mortality, clinical signs of toxicity, and body weight changes over a 14-day

period.

Acute Dermal Irritation (Based on OECD Guideline 404)
For dermal irritation studies, a small amount of the substance is applied to the shaved skin of

an animal (typically a rabbit) for a set period, usually 4 hours. The skin is then observed for

signs of erythema (redness) and edema (swelling) at specific intervals.

Acute Eye Irritation (Based on OECD Guideline 405)
In an acute eye irritation test, a small amount of the substance is instilled into the conjunctival

sac of one eye of an animal (usually a rabbit), with the other eye serving as a control. The eyes

are then examined for signs of corneal opacity, iritis, conjunctival redness, and chemosis

(swelling) at various time points.
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Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of 4-(Trifluoromethyl)aniline.

Metabolic Pathway

4-(Trifluoromethyl)aniline N-Acetylation N-acetyl-4-(trifluoromethyl)aniline Hydroxylation Glycolanilide Intermediate Oxidation N-Oxanilic Acid Metabolite

Click to download full resolution via product page

Caption: A simplified metabolic pathway of 4-(Trifluoromethyl)aniline to N-oxanilic acid.

Genotoxicity Profile

4-(Trifluoromethyl)aniline

In Vitro Studies
(e.g., Ames Test)

In Vivo Studies
(e.g., Rat DNA Adducts)

Genotoxic Not Genotoxic

Click to download full resolution via product page

Caption: Logical relationship of the in vitro versus in vivo genotoxicity of 4-
(Trifluoromethyl)aniline.

Health and Safety
Engineering Controls
Work with 4-(Trifluoromethyl)aniline should be conducted in a well-ventilated area, preferably

in a certified chemical fume hood to minimize inhalation exposure.[9]
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Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are necessary to protect against

splashes.[9]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[9]

Skin and Body Protection: A lab coat and appropriate protective clothing should be worn to

prevent skin contact.[9]

Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol

generation, a NIOSH-approved respirator with an appropriate cartridge should be used.[9]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or dust. Wash

hands thoroughly after handling.[9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[9]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[9]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9]

Disposal Considerations
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4-(Trifluoromethyl)aniline and any contaminated materials should be disposed of as

hazardous waste in accordance with local, state, and federal regulations. Do not dispose of

down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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